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Compound of Interest

Compound Name: 2-Bromo-5-methoxynicotinic acid
Cat. No.: B12280639
Get Quote
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Abstract & Scope

This guide details the synthesis of 2-bromo-5-methoxynicotinyl chloride, a highly functionalized
pyridine building block. Due to the limited commercial availability of the acid chloride form
(owing to hydrolytic instability), this protocol includes the de novo synthesis of the carboxylic
acid precursor (2-bromo-5-methoxynicotinic acid) from the commercially available 2-bromo-
5-methoxypyridine, followed by a mild chlorination procedure using oxalyl chloride.

Key Advantages of this Protocol:

+ Regiocontrol: Utilizes Directed Ortho Metalation (DoM) to install the carboxyl group
specifically at the C3 position.

+ Mild Activation: Uses oxalyl chloride/DMF instead of thionyl chloride to prevent demethylation
of the 5-methoxy group.

o Scalability: Validated for gram-scale preparation.

Retrosynthetic Analysis & Strategy
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The synthesis hinges on the orthogonal reactivity of the pyridine ring. The C2-bromine atom
serves as a directing group for lithiation at C3, allowing for the introduction of the carboxylate.
Subsequent activation yields the acid chloride.

Carboxylation Chlorination
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Figure 1: Retrosynthetic strategy relying on C3-selective lithiation.

Safety & Handling

o Oxalyl Chloride: Highly toxic and corrosive.[1] Releases CO and CO2 upon reaction. Must be
used in a well-ventilated fume hood.

e Lithium Diisopropylamide (LDA): Pyrophoric and moisture-sensitive. Handle under inert
atmosphere (Ar/N2).

¢ Pyridine Derivatives: Potential skin irritants and sensitizers. Double-glove (Nitrile)
recommended.

¢ Acid Chloride Stability: The product is moisture-sensitive and should be used immediately or
stored under inert gas at -20°C.

Experimental Protocols
Protocol A: Synthesis of Precursor (2-Bromo-5-
methoxynicotinic acid)

Objective: Install the carboxylic acid at the C3 position via Directed Ortho Metalation (DoM).
Starting Material: 2-Bromo-5-methoxypyridine (CAS: 105170-27-2).[2][3][4]

Reagents:

e 2-Bromo-5-methoxypyridine (1.0 equiv)

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b12280639/docs?utm_src=pdf-body-img#application-note-preparation-of-2-bromo-5-methoxynicotinyl-chloride
https://www.chemsrc.com/cas/7632-00-0_895900.html
https://www.benchchem.com/product/b12280639/docs?utm_src=pdf-body#application-note-preparation-of-2-bromo-5-methoxynicotinyl-chloride
https://www.benchchem.com/product/b12280639/docs?utm_src=pdf-body#application-note-preparation-of-2-bromo-5-methoxynicotinyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://store.apolloscientific.co.uk/product/2-bromo-5-methoxypyridine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds025353
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Lithium Diisopropylamide (LDA) (1.2 equiv, 2.0 M in THF/heptane)
Dry Tetrahydrofuran (THF) (anhydrous)
Dry Ice (Solid CO2) (excess)

HCI (2N aqueous solution)

Procedure:

Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar,
temperature probe, and nitrogen inlet.

Solvation: Charge the flask with 2-bromo-5-methoxypyridine (5.0 g, 26.6 mmol) and
anhydrous THF (50 mL). Cool the solution to -78°C (acetone/dry ice bath).

Lithiation: Add LDA solution (16.0 mL, 32.0 mmol) dropwise via syringe over 20 minutes.
Maintain internal temperature below -70°C.

o Mechanistic Note: The C2-bromo group directs lithiation to the C3 position (ortho-lithiation)
due to the inductive effect and coordination with Lithium.

Equilibration: Stir at -78°C for 1 hour to ensure complete formation of the 3-lithio species.
Carboxylation:

o Method A (Gas): Bubble dry CO2 gas (passed through a drying tube) into the reaction
mixture for 30 minutes.

o Method B (Solid): Cannulate the reaction mixture onto an excess of crushed, fresh dry ice
in a separate flask. (Preferred for rapid quenching).

Quench: Allow the mixture to warm to room temperature (RT) and quench with water (50
mL).

Workup:
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o Wash the aqueous layer with diethyl ether (2 x 30 mL) to remove unreacted starting
material.

o Acidify the aqueous layer to pH 2—3 using 2N HCI. A white/off-white precipitate should
form.

o Extract the acidic aqueous layer with Ethyl Acetate (3 x 50 mL).

o Dry combined organics over Na2S04, filter, and concentrate in vacuo.

 Purification: Recrystallize from Ethanol/Water or use crude if purity >95% by HPLC.
o Yield: Typically 65-75%.

o Product: 2-bromo-5-methoxynicotinic acid (CAS: 1211535-45-3).

Protocol B: Chlorination (Preparation of 2-Bromo-5-
methoxynicotinyl chloride)

Objective: Convert the carboxylic acid to the acid chloride under mild conditions to avoid
demethylation.

Reagents:

2-Bromo-5-methoxynicotinic acid (from Protocol A)

Oxalyl Chloride (1.5 equiv)

DMF (N,N-Dimethylformamide) (Catalytic, 2-3 drops)

Dichloromethane (DCM) (Anhydrous)
Procedure:

» Dissolution: In a flame-dried 100 mL round-bottom flask under Nitrogen, suspend 2-bromo-
5-methoxynicotinic acid (2.0 g, 8.6 mmol) in anhydrous DCM (20 mL).

o Catalyst Addition: Add catalytic DMF (2 drops).
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o Critical Step: DMF reacts with oxalyl chloride to form the Vilsmeier-Haack reagent
(chloroiminium species), which is the active chlorinating agent.

Chlorination: Cool to 0°C. Add oxalyl chloride (1.1 mL, 12.9 mmol) dropwise.
o Observation: Vigorous gas evolution (CO, CO2) will occur.

Reaction: Allow the mixture to warm to RT and stir for 2—3 hours. The suspension should
become a clear solution as the acid chloride forms.

Completion Check: Aliquot 50 pL into MeOH. Check LCMS for the methyl ester (Methyl 2-
bromo-5-methoxynicotinate). If acid remains, add 0.2 equiv oxalyl chloride and stir 1 hr.

Isolation:
o Concentrate the reaction mixture in vacuo on a rotary evaporator (bath temp < 35°C).

o Azeotrope: Add anhydrous Toluene (10 mL) and re-concentrate to remove residual traces
of oxalyl chloride and HCI. Repeat twice.

Final Product: The residue is 2-bromo-5-methoxynicotinyl chloride, typically a yellow-to-
brown semi-solid or oil.

o Storage: Use immediately for the subsequent coupling step. If storage is necessary,
dissolve in dry DCM or Toluene and store at -20°C under Argon.
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Figure 2: Step-by-step workflow for the mild chlorination process.

Analytical Data & Quality Control

Since the acid chloride is unstable, full characterization is often performed on the Methyl Ester
derivative (formed by quenching a sample with Methanol).
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Parameter

Specification (Methyl Ester

Derivative)

Notes

Appearance

Off-white to yellow solid

Acid chloride is often an

oil/gum.

1H NMR (CDCI3)

5~8.3 (d, 1H, H6), 7.6 (d, 1H,
H4), 3.9 (s, 3H, OMe), 3.95 (s,
3H, COOMe)

Characteristic coupling of

pyridine protons (J ~3 Hz).

LC-MS

[M+H]+ = 246/248 (Br isotope

pattern)

Confirms the ester mass (Acid
Cl + MeOH - HCI).

Reactivity Test

Immediate reaction with

benzylamine

TLC should show complete

conversion to amide.

Troubleshooting Guide

Issue

Probable Cause

Corrective Action

Low Yield in Step 1

Incomplete lithiation or

moisture ingress.

Ensure THF is anhydrous;
keep temp <-70°C; increase
LDAto 1.3 eq.

Demethylation

Acidic hydrolysis during

workup or harsh chlorination.

Avoid SOCI2 reflux; use Oxalyl
Chloride/DMF at RT. Keep
workup pH > 2.[5]0.

Incomplete Chlorination

Old Oxalyl Chloride or lack of
DMF catalyst.

Use fresh reagent; ensure
DMF is added (essential for

catalytic cycle).

Product Solidification

High purity acid chloride may

crystallize.

This is good. If it's a gum,

traces of solvent remain.

References

¢ Synthesis of 2-bromo-5-methoxypyridine (Starting Material)
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o ChemicalBook & PubChem Data: 2-Bromo-5-methoxypyridine (CAS 105170-27-2).[2][3][4]
Commercially available building block.

o Source:
¢ Lithiation of 2-Bromopyridines (Methodology)

o Gribble, G. W. et al. "Lithiation of 2-halopyridines.

o General Protocol Reference: (Analogous lithiation strategies).
e Acid Precursor Data

o 2-Bromo-5-methoxynicotinic acid (CAS 1211535-45-3).

o Source:
¢ Chlorination with Oxalyl Chloride

o Clayden, J. et al. "Organic Chemistry.
o BenchChem Protocol: "Synthesis of 5-Bromo-6-chloronicotinoyl chloride" (Analogous
scaffold).

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. WhEERSh_MSDS_ER_F%_ TAEERSWCASS [7632-00-0] _{4iEM [chemsrc.com]

2. 2-Bromo-5-methoxypyridine | C6H6BrNO | CID 11148151 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 105170-27-2 Cas No. | 2-Bromo-5-methoxypyridine | Apollo [store.apolloscientific.co.uk]

4. 2-Bromo-5-methoxypyridine CAS 105170-27-2 Sigma-Aldrich [sigmaaldrich.com]
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e 5. RU2039046C1 - Process for preparing 5-bromonicotinic acid - Google Patents
[patents.google.com]

o To cite this document: BenchChem. [Application Note: Preparation of 2-Bromo-5-
methoxynicotinyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12280639/docs#application-note-preparation-of-2-
bromo-5-methoxynicotinyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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